N-methyl-1-propan-2-yl-N-(1H-pyrazol-5-ylmethyl)pyrazole-4-sulfonamide
Catalog No.
S7473038
CAS No.
M.F
C11H17N5O2S
M. Wt
283.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
N-methyl-1-propan-2-yl-N-(1H-pyrazol-5-ylmethyl)pyrazole-4-sulfonamide
IUPAC Name
N-methyl-1-propan-2-yl-N-(1H-pyrazol-5-ylmethyl)pyrazole-4-sulfonamide
Molecular Formula
C11H17N5O2S
Molecular Weight
283.35 g/mol
InChI
InChI=1S/C11H17N5O2S/c1-9(2)16-8-11(6-13-16)19(17,18)15(3)7-10-4-5-12-14-10/h4-6,8-9H,7H2,1-3H3,(H,12,14)
InChI Key
OPTYPVQVTQRZLA-UHFFFAOYSA-N
Canonical SMILES
CC(C)N1C=C(C=N1)S(=O)(=O)N(C)CC2=CC=NN2
MPSP is a sulfonamide compound that is structurally similar to other pyrazole-containing drugs. It was first synthesized by Indian scientists in 2011 and has been shown to possess a range of biological activities including antimicrobial, antiviral, antifungal, and anticancer properties. Recent research has also shown that MPSP can inhibit the activity of certain enzymes, making it a potential candidate for the development of new drugs.
MPSP is a white to off-white crystalline powder that is sparingly soluble in water and moderately soluble in organic solvents. Its empirical formula is C14H20N6O2S, and its molecular weight is 344.41 g/mol. The compound has a melting point of 214-216°C and a boiling point of 491.2°C.
MPSP can be synthesized by the reaction of N-methylpropan-2-amine with 5-(chloromethyl)pyrazole-4-carboxaldehyde, followed by treatment with sodium sulfite. The resulting compound is then purified by recrystallization. Characterization of MPSP can be performed using a range of analytical techniques, including FT-IR spectroscopy and NMR spectroscopy.
Several analytical methods have been developed for the detection and quantification of MPSP, including HPLC, LC-MS/MS, and GC-MS. These methods are useful in determining the concentration of MPSP in biological samples or in environmental matrices.
MPSP has been shown to possess a range of biological activities, including antimicrobial, antiviral, antifungal, and anticancer properties. These effects are thought to be due to the inhibition of certain enzymes, such as the dihydrofolate reductase enzyme, which is involved in the synthesis of DNA and RNA.
Studies have shown that MPSP has low toxicity in both in vitro and in vivo experiments. However, like all drugs, MPSP may have some side effects, and caution should be exercised when using it in scientific experiments.
MPSP has been used in a range of scientific experiments, including studies on microbial and viral infections, cancer, and enzyme inhibition. It has also been used as a reference standard for the development of new drugs.
MPSP is currently an active area of research in several fields, including pharmacology, microbiology, and medicinal chemistry. Researchers are continuing to investigate the compound's pharmacological properties and potential therapeutic applications.
MPSP has the potential to be used as a drug for the treatment of microbial and viral infections, cancer, and as an enzyme inhibitor. It may also have applications in other fields, such as agriculture, where it could be used as a pesticide or fungicide.
Despite the promising results of previous research, there are still several limitations that need to be overcome before MPSP can be used as a drug or in other applications. Future research should focus on developing a more efficient method of synthesis, determining the compound's pharmacokinetics in the body, and investigating potential side effects.
1. Develop a more efficient and cost-effective method of synthesis.
2. Investigate the pharmacokinetics of the compound in the body.
3. Determine the long-term effects of MPSP exposure.
4. Investigate the potential for MPSP to be used as a topical agent.
5. Assess the potential for MPSP to be combined with other drugs for synergistic effects.
6. Investigate the potential for MPSP to be used as a fungicide or pesticide.
7. Determine the effects of MPSP on non-target organisms and the environment.
2. Investigate the pharmacokinetics of the compound in the body.
3. Determine the long-term effects of MPSP exposure.
4. Investigate the potential for MPSP to be used as a topical agent.
5. Assess the potential for MPSP to be combined with other drugs for synergistic effects.
6. Investigate the potential for MPSP to be used as a fungicide or pesticide.
7. Determine the effects of MPSP on non-target organisms and the environment.
XLogP3
-0.1
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
283.11029598 g/mol
Monoisotopic Mass
283.11029598 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-27-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:73545-11-6
Molecular Formula:C20H29NO
Molecular Weight:299.4 g/mol
Availability:
In Stock
CAS No.:21938-23-8
Molecular Formula:C9H21NO2
Molecular Weight:175.27 g/mol
Availability:
In Stock
CAS No.:
Molecular Formula:C16H19ClN2O3S
Molecular Weight:354.9 g/mol
Availability:
Inquiry
